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Compound of Interest

Compound Name: 800CW NHS ester

Cat. No.: B8823005 Get Quote

Essential Safety and Handling Guide for 800CW
NHS Ester
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 800CW N-hydroxysuccinimide

(NHS) ester. Adherence to these procedures is vital for ensuring laboratory safety and

maintaining the integrity of the product.

Product Identification and Properties
800CW NHS ester is a near-infrared, water-soluble fluorescent dye that is reactive toward

primary amines. It is widely used for labeling proteins, antibodies, and other biomolecules.

While a Safety Data Sheet (SDS) for a similar product indicates it is not classified as a

hazardous substance, standard laboratory precautions should always be observed.[1]

Table 1: Physical and Chemical Properties of 800CW NHS Ester
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Property Value Source

Molecular Formula C₅₀H₅₄N₃Na₃O₁₇S₄ [2][3]

Molecular Weight ~1166.20 g/mol [2][4]

Excitation Maximum (λex) 773-774 nm (in PBS)

Emission Maximum (λem) 789-792 nm (in PBS)

Appearance Lyophilized solid

Solubility Water, DMSO, DMF

Personal Protective Equipment (PPE)
Although not formally classified as hazardous, direct contact with 800CW NHS ester and its

solutions should be avoided. The following PPE is mandatory when handling this compound:

Gloves: Nitrile or neoprene gloves are required to prevent skin contact. Given the use of

organic solvents like DMSO or DMF for reconstitution, ensure the chosen gloves are

resistant to these chemicals.

Eye Protection: Chemical splash goggles or safety glasses that meet the ANSI Z87.1

standard are essential to protect the eyes from splashes of the powder or its solutions.

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Handling and Storage
800CW NHS ester is highly sensitive to moisture and light. Proper handling and storage are

critical to prevent its degradation.

Storage of Lyophilized Powder: Store the vial at -20°C in a desiccated, dark environment.

The undissolved dye can be stored for up to one year under these conditions.

Reconstitution:

Before opening, allow the vial to equilibrate to room temperature to prevent moisture

condensation.
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Reconstitute the dye in an anhydrous, amine-free organic solvent such as dimethyl

sulfoxide (DMSO) or dimethylformamide (DMF). Do not use aqueous buffers for

reconstitution as the NHS ester will rapidly hydrolyze.

Prepare fresh solutions for each experiment and avoid repeated freeze-thaw cycles.

Storage of Solutions: Dye prepared in DMSO can be stored at -20°C for up to two weeks,

protected from light and moisture. Any dye solubilized in water or aqueous buffer must be

used immediately and the remainder discarded.

Experimental Protocol: Antibody Labeling
This protocol provides a general procedure for labeling an IgG antibody with 800CW NHS
ester. Optimization may be required for different proteins.

Materials:

800CW NHS ester

Antibody (in an amine-free buffer, e.g., PBS)

Anhydrous DMSO

Reaction Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare the Antibody: Adjust the antibody concentration to 2-5 mg/mL in the Reaction Buffer.

Ensure the buffer is free of primary amines like Tris.

Prepare the Dye Solution: Immediately before use, dissolve a small amount of 800CW NHS
ester in anhydrous DMSO to a concentration of 10 mg/mL.

Labeling Reaction:
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Add the calculated amount of the dye solution to the antibody solution while gently

vortexing. A common starting point is a 5-10 fold molar excess of dye to antibody.

Incubate the reaction for 1-2 hours at room temperature in the dark.

Purification: Separate the labeled antibody from the unreacted dye using a size-exclusion

chromatography column or dialysis.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the conjugate at 280 nm (for the protein) and ~774 nm (for the dye).

Disposal Plan
Unused Reagent: Unwanted 800CW NHS ester in its solid form or dissolved in an organic

solvent should be disposed of as chemical waste through your institution's Environmental

Health and Safety (EHS) office.

Aqueous Waste: While some dilute, non-mutagenic fluorescent dye solutions may be eligible

for drain disposal, it is best practice to collect all aqueous waste containing the dye and

unreacted NHS ester for EHS pickup.

Contaminated Materials: Gloves, pipette tips, and other disposable materials contaminated

with the dye should be placed in a designated solid chemical waste container.

Visual Guides
The following diagrams illustrate the key workflows and chemical principles for handling

800CW NHS ester.
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Preparation Handling Disposal
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Caption: Safe handling workflow for 800CW NHS ester from receipt to disposal.
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Caption: Reaction of 800CW NHS ester with a primary amine on a protein.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8823005?utm_src=pdf-body-img
https://www.benchchem.com/product/b8823005?utm_src=pdf-body
https://www.benchchem.com/product/b8823005?utm_src=pdf-body-img
https://www.benchchem.com/product/b8823005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8823005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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